Phosphonic acid, [[3-(6-amino-9H-purin-9-yl)-4-fluorobutoxy]methyl]-

• CAS RN: 643028-94-8
• Molecular Formula: C10H15FN5O4P
• Molecular Weight: 319.23 g/mol
• IUPAC Name: [3-(6-aminopurin-9-yl)-4-fluorobutoxy]methylphosphonic acid
• InChI: InChI=1S/C10H15FN5O4P/c11-3-7(1-2-20-6-21(17,18)19)16-5-15-8-9(12)13-4-14-10(8)16/h4-5,7H,1-3,6H2,(H2,12,13,14)(H2,17,18,19)
• InChI Key: BKOQMSSBWYBQOA-UHFFFAOYSA-N
• SMILES: C1=NC(=C2C(=N1)N(C=N2)C(CCOCP(=O)(O)O)CF)N

Description

This compound, also known as ({2-[(6-Amino-9H-purin-9-yl)oxy]ethoxy}methyl)phosphonic acid, has a molecular formula of C8H12N5O5P. It’s a phosphonic acid derivative with a purine base (adenine) attached to it. The compound is also associated with several identifiers such as BRL 47923 and AIDS080403.

Molecular Structure Analysis

The compound has a molecular weight of 289.185 Da and a monoisotopic mass of 289.057617 Da. The structure includes a purine base (adenine) attached to a phosphonic acid group via an ether linkage.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, solubility, and stability are not provided in the search results.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, allergic skin reactions, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes.